- Preparative method for isosilybin isolation based on enzymatic kinetic resolution of silymarin mixture, Process Biochemistry (Oxford, 2013, 48(1), 184-189
Cas no 33889-69-9 (Silychristin)
Silychristin structure
Product Name:Silychristin
CAS No:33889-69-9
MF:C25H22O10
MW:482.436188220978
MDL:MFCD00883715
CID:54150
PubChem ID:329757729
Update Time:2025-04-18
Silychristin Chemical and Physical Properties
Names and Identifiers
-
- Silicristin
- (2R,3R)-3,5,7-Trihydroxy-2-[(2R,3S)-7-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1-benzofuran-5-yl]chroman-4-one
- (2R,3R)-3,5,7-trihydroxy-2-[(2R,3S)-7-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1-benzofuran-5-yl]-2,3-dihydrochromen-4-one
- 4H-1-Benzopyran-4-one,2-[(2R,3S)-2,3-dihydro-7-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-5-benzofuranyl]-2,3-dihydro-3,5,7-trihydroxy-,(2R,3R)-
- Silychristin
- SILYCHRISTIN(P) PrintBack
- (2R,3R)-3,5,7-trihydroxy-2-[(2R,3S)-7-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1-benzofuran-5-yl]-2,3-dihy
- (2R,3R)-3,5,7-trihydroxy-2-[(2R,3S)-7-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-hydroxymethyl-2,3-dihydrobenzofuran-5-yl]chroman-4-one
- EINECS 251-720-9
- Silicristina
- Silicristina [INN-Spanish]
- Silicristine
- Silicristine [INN-French]
- Silicristinum
- Silicristinum [INN-Latin]
- Silymarin II
- Silicristin [INN]
- LK279ER14X
- (2R,3R)-3,5,7-trihydroxy-2-[(2R,3S)-7-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1-benzofuran-5-yl]-2,3-dihydro-4H-chromen-4-one
- 2-(2,3-Dihydro-7-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-5-benzofuranyl)-3,5,7-trihydroxy-4-chromanone
- Silychristin, analytical standard
- (2R,3R)-3,5,7-trihydroxy-2-((2R,3S)-7-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydrobenzofuran-5-yl)chroman-4-one
- AC-34760
- BRD-K16389764-001-01-8
- SILICRISTIN [MART.]
- C08717
- NS00029563
- CHEBI:9143
- 33889-69-9
- MFCD00883715
- DTXSID50187512
- HY-N0647
- AKOS030573535
- SCHEMBL971442
- Q27108289
- UNII-LK279ER14X
- CS-0009673
- AS-79115
- (+)-Silychristin B
- Silychristin B
- BCP07563
- FT-0630575
- B0005-464841
- 3,5,7-Trihydroxy-2-[7-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1-benzofuran-5-yl]-2,3-dihydro-4H-1-benzopyran-4-one
- SCHEMBL10049339
- Q-100411
- DTXSID60865692
- Silychrystin
- Silicristin, INN
- Silychristin;Silicristina;Silicristine
- (2R,3R)-3,5,7-trihydroxy-2-((2R,3S)-7-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1-benzofuran-5-yl)-2,3-dihydro-4H-chromen-4-one
- DTXCID10110003
- Silicristina (INN-Spanish)
- Silicristine (INN-French)
- SILICRISTIN (MART.)
- Silicristinum (INN-Latin)
- BMLIIPOXVWESJG-LMBCONBSSA-N
-
- MDL： MFCD00883715
- Inchi： 1S/C25H22O10/c1-33-18-6-10(2-3-15(18)28)23-14(9-26)13-4-11(5-17(30)25(13)35-23)24-22(32)21(31)20-16(29)7-12(27)8-19(20)34-24/h2-8,14,22-24,26-30,32H,9H2,1H3/t14-,22+,23+,24-/m1/s1
- InChI Key： BMLIIPOXVWESJG-LMBCONBSSA-N
- SMILES： O1C2C(=CC([C@@H]3[C@H](C(C4C(=CC(=CC=4O3)O)O)=O)O)=CC=2[C@@H](CO)[C@@H]1C1C=CC(=C(C=1)OC)O)O
Computed Properties
- Exact Mass: 482.12100
- Monoisotopic Mass: 482.12129689 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 35
- Rotatable Bond Count: 4
- Complexity: 765
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 166
- Molecular Weight: 482.4
- XLogP3: 2.1
Experimental Properties
- Color/Form: Powder
- Density: 1.6±0.1 g/cm3
- Melting Point: >220oC (dec.)
- Boiling Point: 782.0±60.0 °C at 760 mmHg
- Flash Point: 270.5±26.4 °C
- Refractive Index: 1.716
- Solubility: Acetone (Slightly), Methanol (Slightly)
- PSA: 166.14000
- LogP: 2.40450
- Vapor Pressure: 0.0±2.8 mmHg at 25°C
Silychristin Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22
- Safety Instruction： 22-45
-
Hazardous Material Identification：
- Storage Condition：2-8°C
Silychristin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N0647-10mM*1mLinDMSO |
Silychristin |
33889-69-9 | 99.95% | 10mM*1mLinDMSO |
￥2441 | 2023-07-25 | |
| MedChemExpress | HY-N0647-1mg |
Silychristin |
33889-69-9 | 99.91% | 1mg |
￥970 | 2025-04-16 | |
| MedChemExpress | HY-N0647-5mg |
Silychristin |
33889-69-9 | 99.91% | 5mg |
￥1890 | 2025-04-16 | |
| Chemenu | CM154099-100mg |
(2R,3R)-3,5,7-trihydroxy-2-((2R,3S)-7-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydrobenzofuran-5-yl)chroman-4-one |
33889-69-9 | 97% | 100mg |
$823 | 2021-06-09 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP0968-20mg |
Silychristin |
33889-69-9 | HPLC≥98% | 20mg |
￥1600元 | 2023-09-15 | |
| TRC | S465880-5mg |
Silychristin |
33889-69-9 | 5mg |
$ 210.00 | 2023-09-06 | ||
| TRC | S465880-10mg |
Silychristin |
33889-69-9 | 10mg |
$ 385.00 | 2023-09-06 | ||
| ChemFaces | CFN90243-20mg |
Silychristin |
33889-69-9 | >=98% | 20mg |
$218 | 2023-09-19 | |
| S e l l e c k ZHONG GUO | E2207-1mg |
Silychristin |
33889-69-9 | 1mg |
￥1630.54 | 2022-04-26 | ||
| S e l l e c k ZHONG GUO | E2207-5mg |
Silychristin |
33889-69-9 | 5mg |
￥4889.96 | 2022-04-26 |
Silychristin Production Method
Production Method 1
Reaction Conditions
1.1C:1435939-45-9, S:Me2CO, 24 h, 45°C
Reference
Silychristin Raw materials
Silychristin Preparation Products
- Taxifolin (480-18-2)
- Silychristin (33889-69-9)
- Silybin A (22888-70-6)
- Isosilybin B (142796-22-3)
- 23-O-acetylsilybin A (1220986-69-5)
- Silydianin (29782-68-1)
- (2R,3R)-2-[(2R,3R)-3-[(Acetyloxy)methyl]-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one (1516881-20-1)
- (2R,3R)-2-[(2S,3S)-3-[(Acetyloxy)methyl]-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one (1516881-22-3)
- Isosilybin A (142796-21-2)
- Silybin B (142797-34-0)
Silychristin Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:33889-69-9)Silychristin
Order Number:sfd19394
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Silychristin Related Literature
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3. Total synthesis of silychristin, an antihepatotoxic flavonolignanHitoshi Tanaka,Masaru Hiroo,Kazuhiko Ichino,Kazuo Ito J. Chem. Soc. Chem. Commun. 1988 749
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:33889-69-9)Silychristin
Purity:99.9%
Quantity:200kg
Price ($):Inquiry